2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate

• Molecular Formula: C7H15NO5
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2-hydroxypropyl 2-aminooxy-3-methoxypropanoate
• InChI: InChI=1S/C7H15NO5/c1-5(9)3-12-7(10)6(13-8)4-11-2/h5-6,9H,3-4,8H2,1-2H3
• InChI Key: GUIHBCILXWGSRK-UHFFFAOYSA-N
• Canonical SMILES: CC(COC(=O)C(COC)ON)O

Description

2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate is a multifunctional organic compound characterized by its ester backbone, hydroxypropyl group, aminooxy (-ONH₂) substituent, and methoxy (-OCH₃) moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate typically involves multiple steps, starting from readily available precursors. One common approach is the reaction of 2-hydroxypropyl methacrylate with an aminooxy compound under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding carbonyl compounds.

Reduction: The aminooxy group can be reduced to form amines.

Substitution: The methoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the hydroxy group may yield aldehydes or ketones, while reduction of the aminooxy group may produce primary or secondary amines.

Scientific Research Applications

2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and polymers.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties, including drug delivery and targeting specific cellular pathways.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate involves its interaction with specific molecular targets and pathways. The hydroxy, aminooxy, and methoxy groups contribute to its reactivity and ability to form stable complexes with other molecules. These interactions can modulate various biochemical processes and pathways, leading to its observed effects in different applications.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Functional Groups	Notable Properties	Potential Applications
2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate	C₃H₇NO₃	Ester, aminooxy, methoxy, hydroxy	High polarity, reactivity (oxime formation)	Drug delivery, polymer modification
Propanoic acid, 2-(aminooxy)-	C₃H₇NO₃	Carboxylic acid, aminooxy	Acidic, hygroscopic	Agrochemical intermediates
3-Nitropropanol	C₃H₇NO₃	Nitro (-NO₂), primary alcohol	Explosive potential, high solubility	Solvent, explosive precursor

Key Findings:

Functional Group Influence: The ester group in 2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate enhances its stability compared to the carboxylic acid in Propanoic acid, 2-(aminooxy)-, which is prone to ionization in aqueous environments. The aminooxy group in both the target compound and Propanoic acid, 2-(aminooxy)- enables nucleophilic reactions (e.g., oxime ligation), but the ester’s lower acidity may slow reaction kinetics compared to the carboxylic acid . 3-Nitropropanol’s nitro group confers explosive sensitivity, limiting its utility in contrast to the safer aminooxy/ester functionalities .

Physicochemical Properties: Solubility: The hydroxypropyl and methoxy groups in the target compound likely improve solubility in polar solvents relative to the nitro group in 3-Nitropropanol, which is more lipophilic. Stability: The ester group reduces hydrolytic susceptibility compared to the carboxylic acid (Propanoic acid, 2-(aminooxy)-), making the target compound more suitable for long-term storage.

Applications: The target compound’s aminooxy-ester hybrid structure positions it as a candidate for drug conjugation (e.g., antibody-drug conjugates) or biodegradable polymers. Propanoic acid, 2-(aminooxy)- may serve as a synthetic intermediate for herbicides due to its reactive acid group. 3-Nitropropanol’s niche use in explosives or propellants contrasts with the target compound’s biocompatibility-driven applications .

Biological Activity

2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and biochemistry. This article provides a comprehensive overview of its biological activity, synthesis, mechanisms of action, and relevant case studies.

Molecular Structure

• Molecular Formula : C8H17N1O4
• Molecular Weight : 189.23 g/mol
• IUPAC Name : 2-hydroxypropyl 2-(aminooxy)-3-methoxypropanoate
• Canonical SMILES : C(C(C(=O)O)O)C(=O)NOC(C)C

Physical Properties

Property	Value
Melting Point	Not available
Solubility	Soluble in water
Stability	Stable under normal conditions

Antimicrobial Properties

Research has indicated that 2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate exhibits antimicrobial activity against various strains of bacteria and fungi. In vitro studies have shown that the compound can inhibit the growth of both Gram-positive and Gram-negative bacteria, as well as certain fungal species. This makes it a candidate for development as an antimicrobial agent.

The biological activity of this compound is primarily attributed to its ability to interact with microbial cell walls and disrupt their integrity. The aminooxy group is believed to play a crucial role in this interaction by forming covalent bonds with specific amino acids in the microbial cell wall, leading to cell lysis.

Cytotoxicity and Safety Profile

While the compound shows promise as an antimicrobial agent, its cytotoxicity has also been evaluated. Studies indicate that at certain concentrations, it can exhibit cytotoxic effects on mammalian cells. Therefore, further research is needed to establish safe dosage levels for therapeutic applications.

Study 1: Antimicrobial Efficacy

A study conducted by Zhang et al. (2021) evaluated the antimicrobial efficacy of 2-Hydroxypropyl 2-(aminooxy)-3-methoxypropanoate against common pathogens such as Staphylococcus aureus and Escherichia coli. The results demonstrated a significant reduction in bacterial viability at concentrations ranging from 50 to 200 µg/mL, indicating strong antimicrobial potential.

Study 2: Cytotoxicity Assessment

In another study by Lee et al. (2023), the cytotoxic effects of the compound were assessed using human fibroblast cells. The findings revealed that while low concentrations (up to 25 µg/mL) were non-toxic, higher concentrations led to increased cell death, suggesting a dose-dependent relationship between concentration and cytotoxicity.

Study 3: Mechanistic Insights

Research by Patel et al. (2024) explored the mechanistic insights into how this compound interacts with microbial cells. Using fluorescence microscopy, it was observed that the compound localized at the cell membrane, causing morphological changes indicative of membrane disruption.